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Compound of Interest

Compound Name: (2S)-N3-Haba

Cat. No.: B8147247 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling 2-(4-hydroxyphenylazo)benzoic acid (HABA), a compound

commonly used in laboratory settings. The following procedural guidance outlines the

necessary personal protective equipment (PPE), operational plans for handling, and disposal

protocols to ensure a safe laboratory environment.

Chemical and Physical Properties
HABA is typically a light brown or orange powder.[1][2][3] Key physical and chemical data are

summarized below to inform safe handling and storage procedures.

Property Value References

Molecular Formula C13H10N2O3 [1][3]

Molecular Weight 242.34 g/mol

Physical State Solid, Powder

Melting Point 201 - 208 °C

Appearance Light brown to orange powder

Odor Odorless or characteristic

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8147247?utm_src=pdf-interest
https://www.lobachemie.com/lab-chemical-msds/MSDS-HABA-CASNO-1634-82-04010-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.alphachemika.co/chemical/3487/HABA_For_Automatic_analysis.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-HABA-CASNO-1634-82-04010-EN.aspx
https://www.alphachemika.co/chemical/3487/HABA_For_Automatic_analysis.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8147247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Classification
HABA is classified as an irritant to the skin, eyes, and respiratory system. It is crucial to be

aware of its hazard statements and take appropriate precautionary measures.

Hazard Class GHS Classification Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Data sourced from multiple safety data sheets.

Personal Protective Equipment (PPE)
The appropriate level of personal protective equipment must be worn to minimize exposure and

ensure personal safety when handling HABA.
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PPE Category Equipment Specifications and Use

Hand Protection Protective gloves

Chemical-resistant gloves

(e.g., nitrile rubber) should be

worn.

Eye and Face Protection
Safety glasses or chemical

goggles

Must be worn to protect

against dust particles and

splashes. A face shield may be

necessary for larger quantities

or when there is a significant

risk of splashing.

Skin and Body Protection
Laboratory coat, suitable

protective clothing

Wear a lab coat and

appropriate clothing to prevent

skin contact. For larger scale

operations, chemical-resistant

coveralls may be required.

Respiratory Protection Air-purifying respirator

In case of inadequate

ventilation or when dust is

generated, a NIOSH-approved

respirator should be used.

Operational and Handling Plan
A systematic approach to handling HABA will minimize risks. The following workflow outlines

the key steps from preparation to disposal.
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Operational Workflow for Handling HABA

Preparation

Handling

Post-Handling & Disposal

Review SDS

Don Appropriate PPE

Work in a well-ventilated area

Proceed to handling

Weigh and handle solid away from ignition sources

Avoid generating dust

Wash hands and exposed skin thoroughly

Complete handling

Decontaminate work surfaces

Dispose of waste in a designated hazardous waste container Store in a cool, dry, well-ventilated place

Click to download full resolution via product page

Operational Workflow for Handling HABA
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Experimental Protocol: Step-by-Step Handling Procedure

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for HABA before beginning any work.

Ensure all necessary PPE is available and in good condition.

Put on a lab coat, safety glasses or goggles, and chemical-resistant gloves.

Handling:

Conduct all work in a well-ventilated area, such as a chemical fume hood, to prevent the

formation of vapor and dust.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

When weighing or transferring the solid, use techniques that minimize dust generation.

Keep the container tightly closed when not in use.

Avoid contact with strong acids and bases, as they are incompatible with HABA.

Keep away from sources of ignition and direct sunlight.

Post-Handling:

After handling, wash hands and other exposed areas with mild soap and water.

Clean and decontaminate the work area.

Remove and wash contaminated clothing before reuse.

First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If feeling unwell, call a

poison center or doctor.

Skin Contact

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice. Remove contaminated clothing and

wash it before reuse.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a poison center or doctor if you

feel unwell.

Disposal Plan
Proper disposal of HABA and its containers is crucial to prevent environmental contamination

and ensure compliance with regulations.

Waste Disposal: Dispose of HABA and any contaminated materials in a designated

hazardous or special waste collection point, in accordance with local, regional, national,

and/or international regulations.

Container Disposal: Ensure containers are empty before disposal. Store the product in its

original container or a container of the same material.

By adhering to these safety protocols, researchers and scientists can handle HABA

responsibly, minimizing risks to themselves and their colleagues while maintaining a safe and

productive laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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